Jasmolin II
Jasmolin II
Jasmolin II is a member of pyrethrins and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
1172-63-0
VCID:
VC0029435
InChI:
InChI=1S/C22H30O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h8-9,11,16,18-19H,7,10,12H2,1-6H3/b9-8-,13-11+/t16-,18+,19+/m1/s1
SMILES:
CCC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C
Molecular Formula:
C22H30O5
Molecular Weight:
374.5 g/mol
Jasmolin II
CAS No.: 1172-63-0
Reference Standards
VCID: VC0029435
Molecular Formula: C22H30O5
Molecular Weight: 374.5 g/mol
| CAS No. | 1172-63-0 |
|---|---|
| Product Name | Jasmolin II |
| Molecular Formula | C22H30O5 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | [(1S)-2-methyl-4-oxo-3-[(Z)-pent-2-enyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C22H30O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h8-9,11,16,18-19H,7,10,12H2,1-6H3/b9-8-,13-11+/t16-,18+,19+/m1/s1 |
| Standard InChIKey | WKNSDDMJXANVMK-XIGJTORUSA-N |
| Isomeric SMILES | CC/C=C\CC1=C([C@H](CC1=O)OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C |
| SMILES | CCC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C |
| Canonical SMILES | CCC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C |
| Description | Jasmolin II is a member of pyrethrins and a methyl ester. |
| Synonyms | (1R,3R)-3-[(1E)-3-Methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethylcyclopropanecarboxylic Acid (1S)-2-Methyl-4-oxo-3-(2Z)-2-penten-1-yl-2-cyclopenten-1-yl Ester; |
| PubChem Compound | 12304690 |
| Last Modified | Nov 11 2021 |
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